molecular formula C24H28N4O2 B2685560 2-(2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)-N-(m-tolyl)acetamide CAS No. 1189963-37-8

2-(2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)-N-(m-tolyl)acetamide

Cat. No. B2685560
CAS RN: 1189963-37-8
M. Wt: 404.514
InChI Key: DMOHSLIDGWJYJH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)-N-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C24H28N4O2 and its molecular weight is 404.514. The purity is usually 95%.
BenchChem offers high-quality 2-(2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)-N-(m-tolyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)-N-(m-tolyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

The synthesis and modification of chemical compounds with complex structures, such as triazaspirodecenyl acetamides, often aim at discovering novel pharmacological properties. For instance, compounds containing the triazaspiro[4.5]decane moiety have been explored for their potential in various biological activities. The design and synthesis of these compounds leverage their unique structural features to target specific biological pathways or receptors. For example, compounds like gabapentin, with a similar degree of structural complexity, have been developed through modifications to enhance their therapeutic potential, indicating a research trajectory that might apply to the compound (Amirani Poor et al., 2018).

Potential Pharmacological Applications

Research into derivatives of complex acetamides often explores their application in addressing a wide range of diseases. For instance, studies on compounds like 1,3,8-triazaspiro[4.5]decan-4-one derivatives have shown potential as ORL1 receptor agonists, indicating possible applications in pain management and neuroprotective effects. These findings suggest a methodology for assessing the potential pharmacological applications of the compound mentioned, by focusing on its action at specific receptors or in particular physiological pathways (Röver et al., 2000).

Antimicrobial and Anticancer Properties

Compounds with the acetamide moiety, especially those incorporating triazole or similar heterocyclic components, have been studied for their antimicrobial and anticancer properties. For example, research on 1,2,4-triazole derivatives as potential anti-cancer agents against specific cell lines, such as HepG2, showcases the interest in leveraging the structural attributes of these compounds for therapeutic applications. This area of research highlights the potential of structurally complex acetamides in contributing to the development of new anticancer therapies (Akhter et al., 2023).

properties

IUPAC Name

2-[3-(3,4-dimethylphenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-en-8-yl]-N-(3-methylphenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H28N4O2/c1-16-5-4-6-20(13-16)25-21(29)15-28-11-9-24(10-12-28)26-22(23(30)27-24)19-8-7-17(2)18(3)14-19/h4-8,13-14H,9-12,15H2,1-3H3,(H,25,29)(H,27,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DMOHSLIDGWJYJH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)NC(=O)CN2CCC3(CC2)NC(=O)C(=N3)C4=CC(=C(C=C4)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H28N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

404.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-(3-methylphenyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.